Cas no 1803601-86-6 (tert-Butyl N-{3-(Chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate)

• Product Name: tert-Butyl N-{3-(Chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate
• CAS No: 1803601-86-6
• MF: C₉H₁₄ClN₃O₃
• MW: 247.678761005402
• MDL: MFCD28246480
• CID: 4617508
• PubChem ID: 91662972
• Update Time: 2025-05-19

tert-Butyl N-{3-(Chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((3-(chloromethyl)-1,2,4-oxadiazol-5-yl)methyl)carbamate
• tert-Butyl N-{[3-(Chloromethyl)-1,2,4-oxadiazol-5-yl]methyl}carbamate
• tert-Butyl N-{3-(Chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate

• MDL： MFCD28246480
• Inchi： 1S/C9H14ClN3O3/c1-9(2,3)15-8(14)11-5-7-12-6(4-10)13-16-7/h4-5H2,1-3H3,(H,11,14)
• InChI Key： DYBYYSCJKNRUCY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1ON=C(CCl)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on tert-Butyl N-{3-(Chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate

Professional Introduction to Compound with CAS No. 1803601-86-6 and Product Name: Tert-Butyl N-{3-(Chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate

The compound with CAS No. 1803601-86-6 and the product name Tert-butyl N-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a tert-butyl group and a 1,2,4-oxadiazole core in its molecular structure imparts distinct chemical and biological characteristics that make it a promising candidate for further research and development.

Structurally, the Tert-butyl N-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate molecule is characterized by a carbamate functional group attached to a 3-(chloromethyl)-1,2,4-oxadiazole moiety. The 1,2,4-oxadiazole ring is known for its stability and ability to participate in various hydrogen bonding interactions, which are crucial for biological activity. The chloromethyl substituent introduces reactivity that can be exploited in synthetic chemistry, allowing for further derivatization and the exploration of novel pharmacophores.

In recent years, there has been growing interest in the development of molecules containing the 1,2,4-oxadiazole scaffold due to their potential applications in medicinal chemistry. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The carbamate group in the molecule further enhances its pharmacological profile by contributing to metabolic stability and bioavailability. This combination of structural features makes Tert-butyl N-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate an intriguing candidate for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmaceutical agents. The chloromethyl group provides a versatile handle for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in the context of modern drug design, where the ability to modify molecular structure precisely is essential for optimizing efficacy and minimizing side effects.

Recent studies have highlighted the importance of tert-butyl groups in enhancing the pharmacokinetic properties of drug candidates. These groups can improve solubility and metabolic stability, making them valuable in the development of orally active compounds. In the case of Tert-butyl N-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate, the tert-butyl moiety likely contributes to these desirable properties while also influencing the overall conformational dynamics of the molecule.

The biological activity of this compound has been preliminarily explored in several contexts. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases. The 1,2,4-oxadiazole core has been shown to interact with biological targets in ways that could lead to therapeutic benefits. Furthermore, the presence of multiple functional groups provides opportunities for modulating activity through structural modifications.

In conclusion, Tert-butyl N-{3-(chloromethyl)-1,2,4-oxadiazol-5-ylmethyl}carbamate (CAS No. 1803601-86-6) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features combine stability with reactivity, making it an attractive scaffold for further development. As research continues to uncover new applications for molecules containing 1,2,4-oxadiazole cores and carbamate groups, compounds like this one are likely to play an increasingly important role in drug discovery efforts.